Cas no 137841-06-6 (3-(3-{3-[bis(2-hydroxyethyl)amino]-2-hydroxypropoxy}phenyl)-2-methylquinazolin-4(3H)-one)

• Product name: 3-(3-{3-[bis(2-hydroxyethyl)amino]-2-hydroxypropoxy}phenyl)-2-methylquinazolin-4(3H)-one
• CAS No: 137841-06-6
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688
• CID: 1246708
• PubChem ID: 63691

3-(3-{3-[bis(2-hydroxyethyl)amino]-2-hydroxypropoxy}phenyl)-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-{3-[bis(2-hydroxyethyl)amino]-2-hydroxypropoxy}phenyl)-2-methylquinazolin-4(3H)-one
• 3-[3-[3-[bis(2-hydroxyethyl)amino]-2-hydroxypropoxy]phenyl]-2-methylquinazolin-4-one
• DTXSID10929910
• 137841-06-6
• 3-(3-(3-(Bis(2-hydroxyethyl)amino)-2-hydroxypropoxy)phenyl)-2-methyl-4(3H)-quinazolinone
• 4(3H)-Quinazolinone, 3-(3-(3-(bis(2-hydroxyethyl)amino)-2-hydroxypropoxy)phenyl)-2-methyl-

• Inchi： InChI=1S/C22H27N3O5/c1-16-23-21-8-3-2-7-20(21)22(29)25(16)17-5-4-6-19(13-17)30-15-18(28)14-24(9-11-26)10-12-27/h2-8,13,18,26-28H,9-12,14-15H2,1H3
• InChI Key： DLYMRIMPYCPJRR-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=CC=C3)OCC(CN(CCO)CCO)O

Computed Properties

• Exact Mass: 413.19521
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.83